Cas no 332382-21-5 (Benzo[b]thiophene-2-carboxamide, N-[1,1'-biphenyl]-2-yl-3,4-dichloro-)

• Product Name: Benzo[b]thiophene-2-carboxamide, N-[1,1'-biphenyl]-2-yl-3,4-dichloro-
• CAS No: 332382-21-5
• MF: C₂₁H₁₃Cl₂NOS
• MW: 398.305022001266
• CID: 1456276
• PubChem ID: 3132035
• Update Time: 2025-05-24

Benzo[b]thiophene-2-carboxamide, N-[1,1'-biphenyl]-2-yl-3,4-dichloro- Chemical and Physical Properties

Names and Identifiers

• Benzo[b]thiophene-2-carboxamide, N-[1,1'-biphenyl]-2-yl-3,4-dichloro-
• N-([1,1'-Biphenyl]-2-yl)-3,4-dichlorobenzo[b]thiophene-2-carboxamide
• 332382-21-5
• AKOS000577798
• 3,4-Dichloro-benzo[b]thiophene-2-carboxylic acid biphenyl-2-ylamide

• MDL： MFCD02049215
• Inchi： 1S/C21H13Cl2NOS/c22-15-10-6-12-17-18(15)19(23)20(26-17)21(25)24-16-11-5-4-9-14(16)13-7-2-1-3-8-13/h1-12H,(H,24,25)
• InChI Key： RDDCLNREZXKORZ-UHFFFAOYSA-N
• SMILES： ClC1=C(C(NC2=CC=CC=C2C2C=CC=CC=2)=O)SC2C=CC=C(C=21)Cl

Computed Properties

• Exact Mass: 397.00969
• Monoisotopic Mass: 397.0094906g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 26
• Rotatable Bond Count: 4
• Complexity: 498
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 7
• Topological Polar Surface Area: 57.3Ų

Experimental Properties

• PSA: 29.1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzothiophenes 1-benzothiophenes 1-benzothiophene-2-carboxanilides

Additional information on Benzo[b]thiophene-2-carboxamide, N-[1,1'-biphenyl]-2-yl-3,4-dichloro-

Comprehensive Overview of Benzo[b]thiophene-2-carboxamide, N-[1,1'-biphenyl]-2-yl-3,4-dichloro- (CAS No. 332382-21-5)

The compound Benzo[b]thiophene-2-carboxamide, N-[1,1'-biphenyl]-2-yl-3,4-dichloro- (CAS No. 332382-21-5) is a specialized organic molecule that has garnered significant attention in pharmaceutical and material science research. Its unique structural features, including the benzo[b]thiophene core and dichlorinated biphenyl moiety, make it a subject of interest for applications ranging from drug development to advanced material synthesis. Researchers are particularly intrigued by its potential as a building block for small-molecule inhibitors and fluorescent probes, aligning with current trends in precision medicine and diagnostic technologies.

In recent years, the demand for heterocyclic compounds like Benzo[b]thiophene-2-carboxamide derivatives has surged due to their versatility in medicinal chemistry. The compound's CAS No. 332382-21-5 is frequently searched in academic databases, reflecting its relevance in studies targeting kinase inhibition and receptor modulation. Its 3,4-dichloro substitution pattern is particularly noteworthy, as halogenated aromatic systems often enhance binding affinity and metabolic stability—a hot topic in drug discovery forums and AI-driven molecular design platforms.

From a synthetic chemistry perspective, the N-[1,1'-biphenyl]-2-yl side chain introduces steric complexity that challenges traditional coupling methodologies. This has led to innovative adaptations of cross-coupling reactions, a trending subject in organic chemistry webinars and patent literature. The compound’s benzo[b]thiophene scaffold also intersects with sustainability discussions, as researchers explore greener catalytic systems for its production—addressing the growing emphasis on green chemistry in industrial applications.

Analytical characterization of CAS No. 332382-21-5 often involves advanced techniques like HPLC-MS and NMR spectroscopy, which are frequently queried in scientific search engines. The compound’s spectral data is crucial for quality control in high-throughput screening libraries, a key focus area for AI-assisted drug development. Additionally, its solid-state properties (e.g., crystallinity) are investigated for cocrystal engineering—a cutting-edge approach to improve drug solubility, a persistent challenge discussed in pharmaceutical forums.

Beyond biomedical applications, Benzo[b]thiophene-2-carboxamide derivatives are explored in optoelectronic materials, coinciding with rising interest in organic semiconductors for flexible electronics. The dichloro-substituted biphenyl segment may contribute to charge transport properties, making it a candidate for OLED or photovoltaic device components—topics dominating materials science conferences and renewable energy debates.

Regulatory and safety profiles of this compound are meticulously documented, with researchers emphasizing structure-activity relationship (SAR) studies to optimize efficacy while minimizing off-target effects. Such analyses resonate with current public interest in personalized therapeutics and computational toxicology, frequently searched in conjunction with CAS numbers in regulatory databases.

In summary, Benzo[b]thiophene-2-carboxamide, N-[1,1'-biphenyl]-2-yl-3,4-dichloro- represents a multifaceted compound bridging diverse scientific disciplines. Its CAS No. 332382-21-5 serves as a nexus for interdisciplinary research, from medicinal chemistry to advanced materials, reflecting the compound’s adaptability to both traditional and emerging scientific paradigms.